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For Researchers, Scientists, and Drug Development Professionals

Strontium carbide (SrCz), a compound of significant interest in materials science, exhibits a
fascinating array of crystalline forms known as polymorphs. The arrangement of atoms within
these different structures dictates the material's physical and chemical properties, making a
thorough understanding of its crystallography crucial for its application. This technical guide
provides an in-depth overview of the known and predicted polymorphs of strontium carbide,
presenting their crystallographic data, phase transitions, and synthesis methodologies.

Overview of Strontium Carbide Polymorphs

Strontium carbide is known to exist in at least three distinct crystalline forms under different
temperature and pressure conditions: a monoclinic phase, a tetragonal phase, and a high-
temperature face-centered cubic (fcc) phase. Additionally, a triclinic polymorph is believed to
exist, stabilized by the presence of cyanamide impurities.[1]

Crystallographic Data of Strontium Carbide
Polymorphs
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The crystallographic parameters for the known and predicted polymorphs of strontium carbide
are summarized in the tables below. It is important to note that while data for the tetragonal
phase is well-documented, specific experimental data for the monoclinic and fcc phases of
SrC: are less readily available in the public domain. The data for the monoclinic phase is
inferred from its structural similarity to the second polymorph of calcium carbide (CaCz-Il).

Table 1: Crystallographic Data for Tetragonal Strontium Carbide (Room Temperature)
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Data sourced from the Materials Project.

Table 2: Inferred Crystallographic Data for Monoclinic Strontium Carbide
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The monoclinic polymorph of SrCz is reported to be isostructural with CaC:-1l. The space group
is therefore inferred to be C2/m.

Table 3: Crystallographic Data for Face-Centered Cubic (FCC) Strontium Carbide (High
Temperature)
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The lattice parameter 'a’ for the fcc phase of SrC2 requires experimental determination at
temperatures above 370 °C.

Table 4: Predicted Crystallographic Data for Triclinic Strontium Carbide
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This phase is hypothesized to be stabilized by cyanamide impurities and its crystallographic
parameters are yet to be experimentally confirmed.
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Phase Transitions and Relationships

The different polymorphs of strontium carbide are interconvertible under specific temperature
conditions. The known phase transition is the reversible transformation from the room
temperature phases to the face-centered cubic (fcc) phase upon heating.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Phase transition pathway for strontium carbide polymorphs.

Experimental Protocols for Synthesis

Detailed experimental protocols for the targeted synthesis of specific strontium carbide
polymorphs are not extensively detailed in publicly available literature. However, general
methods for the preparation of strontium carbide have been described.

General Synthesis of Strontium Carbide

Method 1: Electric Arc Furnace

Strontium carbide can be synthesized by reacting strontium carbonate (SrCOs) with a suitable
reducing agent, such as carbon or magnesium, in an electric arc furnace.[1]

e Reactants: Strontium carbonate (SrCOs), Carbon (C) or Magnesium (Mg).

» Apparatus: Electric arc furnace.
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e Procedure: A mixture of strontium carbonate and the reducing agent is heated to high
temperatures in an electric arc furnace. The high temperature facilitates the reduction of the
carbonate to the carbide.

e Reaction (with carbon): SrCOs + 4C - SrCz + 3CO
Method 2: Carbothermal Reduction

Another common method is the carbothermal reduction of strontium oxide (SrO) with graphite.

[1]
e Reactants: Strontium oxide (SrO), Graphite (C).

» Conditions: The reaction is initiated at approximately 150 °C and is often catalyzed by the
presence of calcium oxide (CaO).

o Procedure: A stoichiometric mixture of strontium oxide and graphite is heated in an inert
atmosphere. The reaction proceeds to form strontium carbide and carbon monoxide.

e Reaction: SrO + 3C - SrC2 + CO

The specific polymorph obtained from these high-temperature synthesis methods is likely the
tetragonal or a mixture of tetragonal and monoclinic phases upon cooling to room temperature.
The synthesis of the pure monoclinic phase or the controlled formation of the hypothesized
triclinic phase would require more specific and controlled reaction conditions which are not
well-documented.

Formation of the Face-Centered Cubic (FCC) Polymorph

The face-centered cubic polymorph is a high-temperature phase and is not stable at room
temperature.[1]

e Procedure: The fcc phase is obtained by heating any of the room-temperature polymorphs
(monoclinic or tetragonal) of strontium carbide to a temperature of 370 °C. This phase
transition is reversible, and the material will revert to the lower-temperature forms upon
cooling.[1]
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Conclusion

The polymorphic nature of strontium carbide presents both a challenge and an opportunity for
materials scientists. While the tetragonal phase is reasonably well-characterized, further
experimental investigation is required to fully elucidate the crystal structures of the monoclinic,
high-temperature fcc, and the hypothesized triclinic phases. The development of specific and
reproducible synthesis protocols for each polymorph is essential for harnessing their unique
properties for various technological applications. This guide serves as a foundational resource
for researchers, highlighting the current state of knowledge and identifying key areas for future
research in the fascinating crystallography of strontium carbide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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